3-ethyl-N-(3-methylbutan-2-yl)aniline

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• SMILES: CCC1=CC(=CC=C1)NC(C)C(C)C
• InChI: InChI=1S/C13H21N/c1-5-12-7-6-8-13(9-12)14-11(4)10(2)3/h6-11,14H,5H2,1-4H3
• InChIKey: MGOZCYJJDDOFSA-UHFFFAOYSA-N

3-Ethyl-N-(3-methylbutan-2-yl)aniline: Procurement-Grade Meta-Substituted Aniline Scaffold

3-Ethyl-N-(3-methylbutan-2-yl)aniline (CAS 1020976-53-7, MF: C13H21N, MW: 191.31 g/mol) is a secondary aromatic amine composed of a 3-ethyl-substituted phenyl ring linked via nitrogen to a branched 3-methylbutan-2-yl group [1]. This meta-ethyl substitution pattern distinguishes it from ortho-ethyl and para-ethyl positional isomers, as well as from N-unsubstituted or N-linear alkyl analogs. The compound is commonly supplied at a minimum purity of 95% for research and development use .

Meta-ethyl substitution Preserves ortho/para positions for SAR diversification

Chiral N-alkyl group Enables enantioselective resolution and asymmetric studies

Documented purity baseline COA-supported quality reduces procurement variability

• [1] PubChem Substance ID 43196057 (legacy record from ChemSpider). 3-ethyl-N-(3-methylbutan-2-yl)aniline. National Center for Biotechnology Information. View Source

Why 3-Ethyl-N-(3-methylbutan-2-yl)aniline Cannot Be Readily Replaced by Near Analogs

Within the chemical space of N-alkyl-alkylanilines, small structural changes profoundly modulate lipophilicity, steric bulk at the amine, and electronic character of the aromatic ring—parameters that dictate solubility, metabolic stability, and target-binding kinetics. A switch from meta-ethyl to ortho-ethyl or from a branched N-(3-methylbutan-2-yl) to a linear N-butyl chain alters molecular dipole moments and rotational freedom, potentially invalidating established structure–activity relationships . Consequently, substituting a closely related analog—such as 2-ethyl-N-(3-methylbutan-2-yl)aniline or 3-methyl-N-(3-methylbutan-2-yl)aniline—without quantitative confirmation risks disrupting key physicochemical and pharmacodynamic profiles.

Positional isomer mismatch

Ortho-ethyl analogs may alter steric and electronic profiles, shifting reactivity and target interactions.

N-alkyl chain branching

Linear N-butyl or neopentyl analogs can change basicity, chiral properties, and metabolic soft spots.

Uncharacterized analog purity

Near analogs without documented purity specifications introduce batch variability risk.

Quantitative Differentiation Evidence: 3-Ethyl-N-(3-methylbutan-2-yl)aniline versus Closest Analogs

Meta-Ethyl Substitution Alters Lipophilic Burden Relative to 3-Methyl Analog

The replacement of the meta-methyl group (as in 3-methyl-N-(3-methylbutan-2-yl)aniline) with a meta-ethyl group (target compound) increases the calculated octanol–water partition coefficient. Based on fragment-based logP contribution analysis, the CH₃ → CH₂CH₃ modification adds approximately +0.50 logP units (class-level inference) [1]. This change shifts the compound into a higher lipophilicity range, which can advantage membrane permeability in cell-based assays but may also reduce aqueous solubility.

Lipophilicity Shift

Class-level inference

ΔclogP ≈ +0.50

Higher lipophilicity vs. 3-methyl analog; may influence cell uptake and off-target profiles

Fragment-based estimate; verify with experimental logP

Evidence Dimension	Calculated LogP (clogP)
Target Compound Data	clogP ≈ 4.5 (estimated by fragment addition)
Comparator Or Baseline	3-Methyl-N-(3-methylbutan-2-yl)aniline (CAS 1020966-50-0): estimated clogP ≈ 4.0
Quantified Difference	ΔclogP ≈ +0.50
Conditions	Structure-based calculation using standard fragment constant methodology.

Why This Matters

In library screening, a logP difference of 0.5 can shift cellular uptake and off-target promiscuity profiles, making the meta-ethyl variant a more lipophilic tool compound.

• [1] Hansch, C., Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley. Fragment constant for aromatic –CH₂CH₃ vs. –CH₃. View Source

Branching at the N-Alkyl Group Reduces Basicity vs. Linear N-Butyl Analog

The N-(3-methylbutan-2-yl) substituent is a sterically hindered secondary alkyl group. Comparison with structurally characterized aniline derivatives indicates that branching at the α-carbon reduces the pKa of the conjugate acid by approximately 0.3–0.5 units relative to a linear N-butyl chain (class-level inference) [1]. The lower basicity can suppress undesired protonation-dependent toxicity while maintaining nucleophilicity for derivatization.

Basicity Reduction

Class-level inference

ΔpKa ≈ −0.4

Lower protonation at physiological pH may suppress protonation-dependent toxicity

Estimated from amine branching trends; measure pKa experimentally

Evidence Dimension	Conjugate acid pKa (estimated)
Target Compound Data	pKa ~ 4.2 (estimated for N-(3-methylbutan-2-yl)-3-ethylaniline)
Comparator Or Baseline	N-butyl-3-ethylaniline (hypothetical): pKa ~ 4.6 (estimated for N-linear butyl analog)
Quantified Difference	ΔpKa ≈ -0.4
Conditions	Aqueous solution, 25 °C. Values based on aliphatic amine pKa trends with branching.

Why This Matters

This subtle basicity reduction can be decisive in assay buffers at physiological pH, where a ΔpKa of 0.4 alters the protonation state by approximately 30% near the pKa midpoint.

• [1] Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths. Documents steric effects on amine basicity. View Source

Molecular Volume and Rotatable Bond Count Differ from 3-Ethyl-N-neopentylaniline

3-Ethyl-N-neopentylaniline (CAS 1251340-32-5) shares the same molecular formula (C13H21N) and identical molecular weight (191.31 g/mol) , yet the N-(3-methylbutan-2-yl) group of the target compound introduces a chiral center adjacent to the nitrogen and one additional rotatable bond compared to the neopentyl group (cLogD may also differ due to shape). This subtle topological difference can affect conformational sampling during molecular docking and influence metabolic stability.

Topological Difference

Supporting evidence

+1 rotatable bond; 1 chiral center (neopentyl: 0)

Chiral center enables enantioselective studies not possible with achiral neopentyl analog

Derived from SMILES structure analysis

Evidence Dimension	Number of Rotatable Bonds / Chiral Center
Target Compound Data	4 rotatable bonds (excluding ring); 1 chiral center
Comparator Or Baseline	3-Ethyl-N-neopentylaniline: 3 rotatable bonds; 0 chiral centers
Quantified Difference	+1 rotatable bond; +/- chiral center
Conditions	Calculated from SMILES structures.

Why This Matters

The presence of a stereocenter creates a handle for chiral resolution, enabling enantioselective studies that the achiral neopentyl analog cannot support.

Positional Isomerism Shifts Electronic Properties: Meta vs. Ortho Ethyl

Moving the ethyl substituent from the meta (σm = -0.07) to the ortho position (2-ethyl-N-(3-methylbutan-2-yl)aniline, CAS 1021122-45-1) changes both steric and electronic influence on the aniline nitrogen. The ortho-ethyl group introduces steric hindrance to N-alkylation reactions and alters the electron-donating resonance effect (class-level inference) [1]. This positional isomerism can lead to divergent reactivity in cross-coupling or electrophilic substitution reactions.

Electronic Effect Shift

Supporting evidence

Δσ ≈ −0.03 (meta vs. ortho ethyl); steric hindrance differs

Meta-ethyl preserves ortho/para reactivity; ortho isomer may hinder N-alkylation

Hammett constants from literature; steric effects not quantified

Evidence Dimension	Hammett Substituent Constant (σm vs. σo)
Target Compound Data	σm (ethyl) = -0.07
Comparator Or Baseline	2-Ethyl-N-(3-methylbutan-2-yl)aniline: σo (ethyl) ≈ -0.04 (estimated)
Quantified Difference	Δσ ≈ -0.03; steric hindrance not quantified
Conditions	Hammett constants from literature compilations.

Why This Matters

Meta-ethyl substitution preserves para- and ortho- positions for further functionalization, offering synthetic versatility not available with the ortho-ethyl isomer.

• [1] Hansch, C., Leo, A., Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 91(2):165-195. View Source

Purity and Supply Chain Transparency Relative to Uncharacterized Analog Sources

Unlike several N-alkyl aniline analogs that lack publicly documented purity specifications, 3-ethyl-N-(3-methylbutan-2-yl)aniline is available with a clearly stated minimum purity of 95% from multiple suppliers, backed by Certificate of Analysis (COA) documentation (AKSci , CymitQuimica ). This transparency reduces the risk of batch-to-batch variability in critical experiments.

Purity Specification

Supporting evidence

≥95% with COA vs. often unspecified or technical grade

Documented purity reduces batch variability risk for reproducible SAR

Supplier-specified as of 2025–2026

Evidence Dimension	Minimum Purity Specification
Target Compound Data	≥95% (AKSci, CymitQuimica/Biosynth)
Comparator Or Baseline	N-(3-Methylbutan-2-yl)aniline (CAS 100054-14-6): purity often unspecified or listed as 'technical grade' from smaller vendors
Quantified Difference	Quantifiable specification vs. undefined
Conditions	Commercially available grades as of 2025–2026.

Why This Matters

For repeatable SAR studies and patent filings, a documented purity baseline is non-negotiable; the target compound's transparent specification supports reproducible procurement.

High-Value Application Scenarios for 3-Ethyl-N-(3-methylbutan-2-yl)aniline

Chiral Scaffold for Enantioselective Synthesis

The chiral center in the N-(3-methylbutan-2-yl) group enables resolution into enantiomers, providing a scaffold for asymmetric catalysis or chiral ligand design. This feature is absent in achiral analogs like 3-ethyl-N-neopentylaniline .

Lipophilic Fragment for Membrane-Permeable Probe Design

With an estimated clogP around 4.5, the compound serves as a moderately lipophilic fragment that can enhance membrane permeability of conjugated payloads relative to the less lipophilic 3-methyl analog . This property is valuable in designing cell-permeable fluorescent probes or PROTAC linkers.

Meta-Functionalized Building Block for Parallel SAR Libraries

The meta-ethyl substitution leaves both ortho- and para- positions available for further synthetic elaboration, offering greater library diversification potential than the ortho-ethyl isomer . This synthetic versatility supports hit-to-lead optimization programs requiring rapid analog generation.

Baseline Compound for Studying N-Alkyl Branching Effects on ADME

The steric hindrance of the branched N-alkyl group provides a tool for probing the effect of amine basicity and metabolic soft-spot protection relative to linear N-butyl analogs . Comparative microsomal stability studies can quantify the advantage of branching at this position.

Application

Selection Property

Validation Focus

Enantioselective synthesis studies

Chiral N-alkyl center for resolution

Enantiomeric excess and stereochemical control

Cell-permeable probe design

Moderate lipophilicity (estimated clogP ~4.5)

Membrane permeability assessment; conjugate payload design

Parallel SAR library synthesis

Meta-ethyl substitution with free ortho/para positions

Synthetic diversification and hit expansion

N-alkyl branching ADME studies

Branched amine for metabolic soft-spot protection

Microsomal stability and basicity comparison

• [1] Hansch, C., Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley. Fragment constant methodology used for logP estimation. View Source
• [2] Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths. Documents branching effects on amine basicity. View Source